Cas no 5342-03-0 (1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]-)
5342-03-0 structure
Product Name:1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]-
CAS No:5342-03-0
MF:C14H23NS
MW:237.404122591019
CID:386973
PubChem ID:220012
Update Time:2025-04-19
1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]-
- N-[2[(2-PHENYLETHYL)THIO]ETHYL]BUTYLAMINE
- n-{2-[(2-phenylethyl)sulfanyl]ethyl}butan-1-amine
- 5342-03-0
- NSC-2173
- DTXSID30968088
- NSC2173
-
- Inchi: 1S/C14H23NS/c1-2-3-10-15-11-13-16-12-9-14-7-5-4-6-8-14/h4-8,15H,2-3,9-13H2,1H3
- InChI Key: MLWANKYCYYVCLZ-UHFFFAOYSA-N
- SMILES: S(CCC1C=CC=CC=1)CCNCCCC
Computed Properties
- Exact Mass: 237.15529
- Monoisotopic Mass: 237.15512
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 3.7
Experimental Properties
- Density: 0.972
- Boiling Point: 355.4°Cat760mmHg
- Flash Point: 168.8°C
- Refractive Index: 1.528
- PSA: 12.03
- LogP: 3.74290
1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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